Cas no 89176-30-7 (4-amino-N,N-dimethylpyridine-3-carboxamide)

• Product Name: 4-amino-N,N-dimethylpyridine-3-carboxamide
• CAS No: 89176-30-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD24074205
• CID: 609698
• PubChem ID: 71322508
• Update Time: 2025-09-21

4-amino-N,N-dimethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl-
• 4-amino-N,N-dimethylpyridine-3-carboxamide
• SB53772
• EN300-3023297
• DTXSID90752182
• 4-Amino-N,N-dimethylnicotinamide
• AKOS019808047
• 89176-30-7
• G68617

• MDL： MFCD24074205
• Inchi： 1S/C8H11N3O/c1-11(2)8(12)6-5-10-4-3-7(6)9/h3-5H,1-2H3,(H2,9,10)
• InChI Key： XDLWSNLUKDWXDX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1N)N(C)C

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-amino-N,N-dimethylpyridine-3-carboxamide

Comprehensive Overview of 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- (CAS No. 89176-30-7)

3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- (CAS No. 89176-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 4-amino-N,N-dimethylnicotinamide, belongs to the pyridine derivative family, which is known for its versatile applications in drug development and material science. Its unique molecular structure, featuring an amino group at the 4-position and a dimethylcarboxamide group at the 3-position, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a building block for small molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as cancer and neurodegenerative disorders. Additionally, its applications in agrochemical formulations have been explored, owing to its structural similarity to other bioactive pyridine compounds.

One of the most frequently searched questions about 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- revolves around its synthesis methods. The compound can be synthesized through multi-step organic reactions, including amidation and alkylation processes, often starting from readily available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, making it a topic of interest for chemists and industrial researchers alike.

In the context of market trends, the demand for 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- has seen a steady rise, particularly in regions with robust pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of research institutions and manufacturing units. Its stability under standard conditions and compatibility with various solvents further enhance its appeal for large-scale production.

Another hot topic related to 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- is its environmental impact and safety profile. While the compound is not classified as hazardous under current regulations, researchers emphasize the importance of proper handling and disposal to minimize ecological risks. Studies on its biodegradability and toxicity are ongoing, aligning with the global push for sustainable chemistry practices.

From a technical perspective, the characterization of 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the identification of impurities and verification of molecular structure, which are critical for quality control in industrial applications.

Looking ahead, the future of 3-Pyridinecarboxamide, 4-amino-N,N-dimethyl- appears promising, with ongoing research exploring its potential in drug discovery and material science. Innovations in synthetic methodologies and increasing collaborations between academia and industry are expected to drive further advancements. For researchers and professionals seeking reliable information, this compound remains a subject of significant scientific and commercial interest.